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Introduction

LIH383 is a potent and selective octapeptide agonist for the atypical chemokine receptor 3
(ACKR3), also known as CXCR7.[1][2] Developed by the Luxembourg Institute of Health (LIH),
this molecule plays a crucial role in modulating the endogenous opioid system.[3][4][5] LIH383
binds to ACKRS3, preventing it from sequestering endogenous opioid peptides like enkephalins
and dynorphins.[4][6] This action increases the availability of these peptides to bind to classical
opioid receptors, thereby potentiating their natural analgesic and antidepressant effects.[4][5]
These characteristics make LIH383 a promising candidate for the development of novel
therapeutics for pain, depression, and potentially even some forms of cancer.[3][4][5]

This document provides detailed application notes and protocols for the formulation of LIH383
for administration in animal models, a critical step in preclinical research and development.

Physicochemical Properties of LIH383

A summary of the key physicochemical properties of LIH383 is presented in Table 1. This
information is essential for developing an appropriate formulation strategy.
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Property Value Reference

Molecular Formula C45H72N1608S [1]

Molar Mass 997.24 g/mol [1]

Peptide Type Octapeptide [1]
Atypical Chemokine Receptor

Receptor Target [1][2]
3 (ACKR3/CXCRY7)

o Agonist (EC50 = 0.61 nM for -

Activity ) ) [2][6]
arrestin recruitment)

Solubility Soluble in aqueous buffer [7]

Signaling Pathway of LIH383

The mechanism of action of LIH383 involves the modulation of the endogenous opioid system

through its interaction with ACKR3. The following diagram illustrates this signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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